2-ethoxy-1-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)ethan-1-one

• IUPAC Name: 2-ethoxy-1-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C13H19N7O2/c1-3-22-8-10(21)19-4-6-20(7-5-19)13-11-12(14-9-15-13)18(2)17-16-11/h9H,3-8H2,1-2H3
• InChI Key: HGUZMJOOTZUSIW-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)N1CCN(CC1)C2=NC=NC3=C2N=NN3C
• Molecular Formula: C13H19N7O2
• Molecular Weight: 305.34 g/mol

Description

The compound “2-ethoxy-1-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)ethan-1-one” is a complex organic molecule that contains several functional groups including an ethoxy group, a triazolopyrimidine group, and a piperazine group. These groups are common in many pharmaceuticals and could potentially give this compound a variety of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several heterocyclic rings. These rings can have significant effects on the compound’s physical and chemical properties.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo a variety of reactions. For example, triazolopyrimidines can react with various nucleophiles and electrophiles, and can also undergo cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the ethoxy group could increase its solubility in organic solvents, while the piperazine group could potentially make it a base.

Scientific Research Applications

Drug Discovery

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Organic Synthesis

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Polymer Chemistry

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Supramolecular Chemistry

. Their ability to form hydrogen bonds makes them useful in the creation of complex structures.

Bioconjugation

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Fluorescent Imaging

. They can be used to create fluorescent probes for the detection of various biological targets.

Materials Science

. They can be used to modify the properties of materials, making them more suitable for specific applications.

Future Directions

Given the potential biological activities of compounds with similar structures, this compound could be a promising candidate for further study. Future research could focus on synthesizing the compound and testing its biological activity.

Mechanism of Action

Target of Action

The compound, also known as VU0632849-1, CCG-290299, or F5062-0017, is a complex molecule that likely interacts with multiple targets within the cell. The exact primary targets of this compound are currently unknown. Based on its structural features, it may interact with proteins or enzymes that have affinity for triazolo[4,5-d]pyrimidine moieties .

Mode of Action

Compounds with similar triazolo[4,5-d]pyrimidine structures have been shown to inhibit various enzymes, potentially altering cellular processes

Biochemical Pathways

Triazolo[4,5-d]pyrimidine derivatives have been associated with diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . Therefore, it is plausible that this compound could affect multiple biochemical pathways, leading to a variety of downstream effects.

Result of Action

Given the potential pharmacological activities associated with triazolo[4,5-d]pyrimidine derivatives, it is possible that this compound could have a range of effects at the molecular and cellular levels .